Cas no 728864-93-5 (5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride)

• Product Name: 5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride
• CAS No: 728864-93-5
• MF: C₁₄H₁₂ClNO₃S
• MW: 309.767981529236
• CID: 4788951
• Update Time: 2025-06-11

5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 5-Methacrylamidonaphthalene-1-sulfonyl chloride
• 5-(2-methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride
• 5-(2-Methyl-acryloylamino)-naphthalene-1-sulfonyl chloride
• 5-(2-methyl-acryloylamino)-naphthalene-1-sulfonylchloride
• 5-(2-methyl-acryloylamino)-naphthalene-1-sulfonyl chloride, AldrichCPR
• 5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride

• Inchi： 1S/C14H12ClNO3S/c1-9(2)14(17)16-12-7-3-6-11-10(12)5-4-8-13(11)20(15,18)19/h3-8H,1H2,2H3,(H,16,17)
• InChI Key： QNPNKPXAYCKQIX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C(=CC=CC2=1)NC(C(=C)C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 497
• XLogP3: 3.3
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride

Comprehensive Overview of 5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride (CAS No. 728864-93-5)

5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride (CAS 728864-93-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, material science, and biochemical research. Its unique molecular structure, featuring a naphthalene core modified with a sulfonyl chloride group and a methacrylamide substituent, makes it a versatile building block for synthesizing advanced polymers, fluorescent probes, and bioactive molecules. Researchers and industries value this compound for its high reactivity, particularly in click chemistry and cross-coupling reactions, aligning with the growing demand for sustainable and efficient synthetic methodologies.

In recent years, the compound has gained attention due to its potential applications in drug discovery and bioconjugation. With the rise of targeted therapy and precision medicine, 5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride serves as a critical intermediate for designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Its sulfonyl chloride moiety enables facile conjugation with amines or hydroxyl groups, a feature highly sought after in antibody-drug conjugates (ADCs) development—a trending topic in oncology research.

From a material science perspective, this compound contributes to innovations in smart polymers and self-healing materials. The methacrylamide group allows incorporation into photo-polymerizable networks, catering to industries exploring 3D printing resins and responsive coatings. Environmental concerns have also driven interest in its derivatives for water treatment applications, where naphthalene-based sulfonates exhibit chelating properties for heavy metal removal.

Analytical studies highlight the compound’s stability under controlled conditions, though proper handling protocols are essential due to its sulfonyl chloride reactivity. FAQs from researchers often focus on its solubility profile (e.g., in dichloromethane or THF) and storage recommendations (−20°C under inert atmosphere), reflecting practical concerns in laboratory settings. Notably, its UV-Vis absorption characteristics make it useful in fluorescence labeling, a technique pivotal in bioimaging and diagnostic assays.

The synthesis of 5-(2-Methylprop-2-enoylamino)naphthalene-1-sulfonyl Chloride typically involves multi-step organic reactions, including Friedel-Crafts acylation and sulfonation, with yields optimized via catalytic methods. Recent publications emphasize green chemistry approaches, such as microwave-assisted synthesis, to reduce energy consumption—a response to the global push for sustainable chemical production.

In summary, CAS 728864-93-5 represents a nexus of innovation across disciplines. Its adaptability to high-throughput screening, biomaterials engineering, and environmental chemistry ensures its relevance in both academic and industrial spheres. As AI-driven molecular design accelerates, compounds like this will remain pivotal in bridging theoretical research with real-world applications.